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Compound of Interest

Compound Name: N-Carbethoxy-L-threonine

Cat. No.: B15185626 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

specialized chemical reagents like N-Carbethoxy-L-threonine is paramount. While a specific

Safety Data Sheet (SDS) for N-Carbethoxy-L-threonine is not readily available, safety

protocols can be established based on data from structurally similar N-protected amino acids.

This guide provides essential safety and logistical information, including operational and

disposal plans, to ensure the safe handling of this compound in a laboratory setting. The

following recommendations are based on the safety profiles of analogous compounds such as

N-Carbobenzyloxy-L-alanine and N-[(S)-1-Carbethoxy-1-butyl]-L-alanine.

Health Hazard Information
N-Carbethoxy-L-threonine is anticipated to be a white, solid powder. Based on analogous

compounds, it may cause skin and eye irritation, and potentially respiratory irritation if inhaled.

[1] It is crucial to handle this chemical with appropriate personal protective equipment and in a

well-ventilated area.

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling N-Carbethoxy-L-threonine:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[2][3][4]
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Skin Protection: Wear appropriate protective gloves and a laboratory coat to prevent skin

exposure.[2][3][4]

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-

approved respirator should be used.[1]

Quantitative Data from Analogous Compounds
The following table summarizes key quantitative data from the Safety Data Sheets of

structurally similar N-protected amino acids. This data is provided as a reference to understand

the general physical and chemical properties to be expected.

Property
N-Carbobenzyloxy-
L-alanine

Glycine
N-
Carbobenzyloxygly
cine

Physical State Powder Solid Powder Solid Powder Solid

Appearance White White White

Odor Odorless Odorless Odorless

Melting Point/Range
82 - 84 °C / 179.6 -

183.2 °F
233 °C / 451.4 °F

117 - 121 °C / 242.6 -

249.8 °F

Solubility
No information

available
Soluble in water

No information

available

Molecular Formula C11H13NO4 C2H5NO2 C10H11NO4

Molecular Weight 223.23 75.07 209.2

Source: Fisher Scientific SDS[2][3][4]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to maintaining a safe laboratory

environment.

Handling and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC169000050&productDescription=CARBOBENZYLOXY-L-ALANINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://www.fishersci.com/store/msds?partNumber=AC108350250&countryCode=US&language=en
https://aksci.com/sds/N963_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC169000050&productDescription=CARBOBENZYLOXY-L-ALANINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://www.fishersci.com/store/msds?partNumber=AC108350250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid contact with skin, eyes, and clothing.[2][4] Wash hands thoroughly after

handling.[1] Avoid the formation of dust and aerosols.[5]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

Store away from incompatible materials such as strong oxidizing agents.[2][3][4]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][4]

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek medical attention.[1][4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.[4][5]

Spill and Leak Procedures
In the event of a spill, ensure the area is well-ventilated. Wear appropriate personal protective

equipment. Sweep up the spilled solid material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[2]

Disposal Plan
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the chemical to enter drains or waterways.[1] Contaminated packaging should be treated as

the chemical itself and disposed of accordingly.

Experimental Protocols and Signaling Pathways
Currently, there are no widely published, specific experimental protocols or detailed signaling

pathways for N-Carbethoxy-L-threonine in the public domain. This is common for specialized

reagents primarily used in chemical synthesis, such as a protected amino acid in peptide
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synthesis. Researchers should develop their own experimental protocols based on the specific

application and adhere to the safety guidelines outlined in this document.

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of N-Carbethoxy-L-
threonine, from receipt to disposal.
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Safe Handling Workflow for N-Carbethoxy-L-threonine

Receiving and Storage

Handling and Use

Cleanup and Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare for Use

Weigh in Ventilated Enclosure

Perform Experiment

Decontaminate Work Area

Post-Experiment

Collect Waste in Labeled Container

Dispose of Waste per Regulations

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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